Cas no 15795-70-7 ((1-Nitroprop-1-en-2-yl)benzene)

• Product Name: (1-Nitroprop-1-en-2-yl)benzene
• CAS No: 15795-70-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD09859666
• CID: 1023824
• PubChem ID: 10953851
• Update Time: 2025-04-20

(1-Nitroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-Nitroprop-1-en-2-yl)benzene
• [(E)-1-nitroprop-1-en-2-yl]benzene
• Benzene, (1-methyl-2-nitroethenyl)-
• [(1e)-1-Nitroprop-1-En-2-Yl]benzene
• 1L5
• SCHEMBL1986023
• 15795-70-7
• (E)-1-Nitro-2-phenylpropene
• KFNFMBKUWFTFAE-BQYQJAHWSA-N
• LCZC1657
• 1-(1-nitroprop-1-en-2-yl)benzene
• Q27452192
• DB-257896
• (E)-1-nitro-2-phenyl-1-propene
• 15241-24-4
• SCHEMBL1986025
• (e)-(1-nitroprop-1-en-2-yl)benzene
• AKOS006312343
• Y14661

• MDL： MFCD09859666
• Inchi： 1S/C9H9NO2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
• InChI Key： KFNFMBKUWFTFAE-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C(\C)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14